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Compound of Interest

Compound Name: 25B-NBOH hydrochloride

Cat. No.: B10764816 Get Quote

An In-depth Technical Guide on 25B-NBOH Hydrochloride

Abstract
25B-NBOH hydrochloride is a potent synthetic hallucinogen belonging to the N-

benzylphenethylamine class of compounds. A derivative of the psychedelic phenethylamine

2C-B, it is distinguished by the addition of a 2-hydroxybenzyl group to the amine.[1][2][3] This

compound is a subject of significant interest in the fields of pharmacology, toxicology, and

forensic chemistry due to its high potency and selectivity as a serotonin 5-HT₂ₐ receptor

agonist.[1][2][4][5][6] This document provides a comprehensive technical overview of 25B-
NBOH hydrochloride, detailing its chemical structure, physicochemical properties,

pharmacology, and established experimental protocols for its synthesis and analysis. The

information presented is intended for researchers, scientists, and drug development

professionals.

Chemical Identity and Physicochemical Properties
25B-NBOH is formally known as 2-[[2-(4-bromo-2,5-dimethoxy-

phenyl)ethylamino]methyl]phenol.[7] It is structurally related to other potent psychoactive

substances like 25B-NBOMe.[2][7] The hydrochloride salt is the common form used for

analytical reference and research purposes.[4]
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Quantitative data regarding the chemical and physical properties of 25B-NBOH and its

hydrochloride salt have been compiled from various sources and are presented below.

Table 1: Chemical Identification of 25B-NBOH Hydrochloride

Identifier Value

Preferred Name 25B-NBOH

Synonyms 2C-B-NBOH, NBOH-2C-B[1][7]

Formal Name

2-[[[2-(4-bromo-2,5-

dimethoxyphenyl)ethyl]amino]methyl]-phenol,

monohydrochloride[1][4]

CAS Number 1539266-16-4[1][4][7]

Chemical Formula (Base) C₁₇H₂₀BrNO₃[6][7]

Molecular Weight (Base) 366.25 g/mol [6][7]

Chemical Formula (HCl Salt) C₁₇H₂₀BrNO₃ • HCl[1][4]

Formula Weight (HCl Salt) 402.7 g/mol [1][4][8]

InChI Key POIOFOVTMBOTDN-UHFFFAOYSA-N[4]

| SMILES | BrC1=CC(OC)=C(CCNCC2=C(O)C=CC=C2)C=C1OC.Cl[4] |

Table 2: Physicochemical and Analytical Properties of 25B-NBOH Hydrochloride
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Property Value

Appearance A neat solid, Crystalline Powder[1][4]

Purity ≥98%[4]

Melting Point 193.93 °C[9]

Solubility
DMF: 20 mg/ml; DMSO: 20 mg/ml; Ethanol: 20

mg/ml; Ethanol:PBS (pH 7.2) (1:1): 0.5 mg/ml[1]

Storage Temperature -20°C[1][4]

Stability ≥ 2 years at -20°C[1]

| UVmax | Not Determined[9] |

Pharmacology
Mechanism of Action
25B-NBOH is a potent serotonin receptor agonist with high affinity and selectivity, particularly

for the 5-HT₂ₐ receptor.[2][4][6] The hallucinogenic effects of N-benzylphenethylamines are

primarily mediated by their agonist activity at this receptor.[10] The interaction with the 5-HT₂ₐ

receptor initiates a downstream signaling cascade that is believed to be responsible for the

compound's psychedelic effects.[2][11] It is one of the most selective agonist ligands for the 5-

HT₂ₐ receptor.[2]

Receptor Binding Profile
The affinity of 25B-NBOH for serotonin receptors has been quantified, demonstrating its high

potency.

Table 3: Receptor Binding Affinity of 25B-NBOH

Receptor Affinity (pKᵢ)

5-HT₂ₐ 8.3[4][5][6][8]

| 5-HT₂C | 9.4[4][5][6][8] |
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Note: pKᵢ is the negative logarithm of the inhibition constant (Kᵢ). A higher pKᵢ value indicates a

higher binding affinity.

Signaling Pathway
Activation of the 5-HT₂ₐ receptor by an agonist like 25B-NBOH initiates a G-protein-coupled

signaling cascade. The 5-HT₂ₐ receptor is coupled to the Gq/G₁₁ protein, which activates

phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into

inositol trisphosphate (IP₃) and diacylglycerol (DAG), leading to an increase in intracellular

calcium and activation of protein kinase C (PKC).
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Starting Materials

2C-B (Amine) Salicylaldehyde

Reaction:
Mix in Solvent (e.g., EtOH)

Imine Intermediate
(Schiff Base)

Reduction

Crude 25B-NBOH (Free Base)

Reducing Agent
(e.g., NaBH4)

Purification
(e.g., Column Chromatography)

Purified 25B-NBOH

Salt Formation

25B-NBOH Hydrochloride

HCl Gas / HCl in Solvent

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10764816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Instrumental Analysis

Unknown Sample
(e.g., Powder, Blotter, Biological Fluid)

Sample Preparation
(Extraction / Dilution)

GC-MS LC-QTOF-MS NMR FTIR

Data Evaluation & Spectral Comparison

Positive Identification

Certified Reference Material

Compare against
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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